molecular formula C3H9NO<br>CH3CHOHCH2NH2<br>C3H9NO B162767 1-Aminopropan-2-ol CAS No. 1674-56-2

1-Aminopropan-2-ol

Cat. No. B162767
CAS RN: 1674-56-2
M. Wt: 75.11 g/mol
InChI Key: HXKKHQJGJAFBHI-UHFFFAOYSA-N
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Description

1-Aminopropan-2-ol, also known as 1-amino-2-propanol or AMP, is a colorless, viscous liquid with a slightly sweet odor. It is an organic compound that is commonly used in various applications, including as a solvent, a chiral auxiliary, and a chemical intermediate. In recent years, 1-aminopropan-2-ol has gained significant attention in scientific research due to its unique properties and potential applications.

Scientific Research Applications

Microwave-Assisted Synthesis in Antimalarial Research

  • Application: 1-Aminopropan-2-ols synthesized using microwave-assisted ring opening of epoxides showed significant potency against malaria strains. This method offers a rapid and efficient way to create a library of beta-amino alcohols for antimalarial research (Robin et al., 2007).

Structural Studies under Pressure

  • Application: The study of the structure of 3-Aminopropan-1-ol under pressure using X-ray diffraction revealed insights into its extended conformation in the crystalline state, differing from conformers in gaseous and liquid states (Gajda & Katrusiak, 2008).

Biochemical Research

  • Application: After administration in rats, phosphatidyl-1-aminopropane-2-ol was detected in the liver, highlighting its biochemical significance and potential applications in metabolic studies (Meyer, Wahl, & Gercken, 1979).

Microbial Metabolism Studies

  • Application: Investigations into the metabolism of 1-aminopropan-2-ol by Escherichia coli and other microbes have provided valuable insights into amino ketone metabolism and enzyme activities relevant to microbial biochemistry (Turner, 1967).

Role in Vitamin B12 Biosynthesis

  • Application: The metabolic origin of 1-aminopropan-2-ol in vitamin B12 was explored, offering insights into the biosynthesis pathways of this essential vitamin (Lowe & Turner, 1970).

Antioxidant and Membrane-Stabilizing Properties

  • Application: Studies on the properties of 1-aminopropan-2-ol derivatives revealed their potential as biologically active compounds with membrane-stabilizing effects, though they displayed weak antioxidant properties (М. Г. Малакян et al., 2010).

Environmental Chemistry

  • Application: Investigations into the behavior of 1-aminopropan-2-one in sewage using NMR spectroscopy highlighted its potential as a biomarker in environmental studies (Fitzsimons & Belt, 2005).

Antimicrobial Studies

  • Application: Compounds derived from 1-aminopropan-2-ol isolated from Streptomyces hygroscopicus demonstrated significant antibacterial activity, suggesting potential applications in antimicrobial research (Hossain et al., 2004).

properties

IUPAC Name

1-aminopropan-2-ol
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InChI

InChI=1S/C3H9NO/c1-3(5)2-4/h3,5H,2,4H2,1H3
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InChI Key

HXKKHQJGJAFBHI-UHFFFAOYSA-N
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Canonical SMILES

CC(CN)O
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Molecular Formula

C3H9NO, Array
Record name MONOISOPROPANOLAMINE
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DSSTOX Substance ID

DTXSID9021764
Record name 1-Amino-2-propanol
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Molecular Weight

75.11 g/mol
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Physical Description

Monoisopropanolamine appears as a colorless liquid with a slight ammonia-like odor. Less dense than water and soluble in water. Flash point 165 °F. Corrosive to metals and tissue. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Used in plastics, paints, cutting oils, and specialized cleaning compounds., Liquid, Colorless liquid; [ICSC] Mild odor of ammonia; [HSDB] Light yellow liquid with an ammonia-like odor; [MSDSonline], Solid, COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., Colourless to faint yellow liquid; Fishy aroma, A colorless liquid with a slight ammonia-like odor.
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Boiling Point

313 to 316 °F at 758 mmHg (NTP, 1992), 159.46 °C @ 760 MM HG, 160.00 to 161.00 °C. @ 760.00 mm Hg, 159.5 °C, 313-316 °F
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Flash Point

171 °F (NTP, 1992), 76.6 °C, 171 °F (77 °C) (closed cup), 77 °C c.c., 171 °F
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Solubility

greater than or equal to 100 mg/mL at 67.6 °F (NTP, 1992), SOL IN ALL PROPORTIONS IN WATER, ALC, ETHER, ACETONE, BENZENE, CARBON TETRACHLORIDE., 1.00E+06 mg/L @ 25 °C (exp), Solubility in water: soluble, Soluble in water, Soluble (in ethanol)
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Density

0.961 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.9611 @ 20 °C/4 °C, 0.96 g/cm³, Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.00, 0.970-0.976, 0.961
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Vapor Density

2.6 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 2.6 (AIR= 1), Relative vapor density (air = 1): 2.6, 2.6
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Vapor Pressure

2.59 mmHg (USCG, 1999), 0.47 [mmHg], 0.47 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 0.2, 2.59 mmHg
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Product Name

1-Aminopropan-2-ol

Color/Form

LIQUID

CAS RN

78-96-6
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Record name ISOPROPANOLAMINE
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Melting Point

34.5 °F (NTP, 1992), 1.74 °C, 24.00 to 26.00 °C. @ 760.00 mm Hg, 1 °C, 34.5 °F
Record name MONOISOPROPANOLAMINE
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Record name 1-AMINO-2-PROPANOL
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Record name 1-AMINO-2-PROPANOL
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Retrosynthesis Analysis

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Feasible Synthetic Routes

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